Cas no 16672-87-0 (Ethephon)

• Product Name: Ethephon
• CAS No: 16672-87-0
• MF: C₂H₆ClO₃P
• MW: 144.4940
• MDL: MFCD00002142
• CID: 50493
• PubChem ID: 27982
• Update Time: 2026-04-16

Ethephon Chemical and Physical Properties

Names and Identifiers

• Ethephon
• 2-Chloroethyl phosphoric acid
• Ethrel
• Chlorethephon
• Ethephon S.P.
• Ethephonww
• (2-Chloroethyl) Phosphonic Acid
• (2-chloroethyl)-phosphonic acid
• 2-cepa
• 2-chloroethanephosphonic acid
• 2-chloroethyl-phoshonic acid
• 2-Chloroethylphosphonic acid
• 2-Chloroethylphosphonic acid,Ethephon
• Arvest
• CEPA
• cepha
• Ethel
• g996
• gagro
• PLUCK
• Prep
• G 996
• (2-Chloroethyl)phosphonic acid
• Camposan
• Bromeflor
• Phosphonic acid, (2-chloroethyl)-
• Etheverse
• Kamposan
• Tomathrel
• Flordimex
• Ethefon
• Cerone
• Florel
• Chloroethylphosphonic acid
• Roll-Fruct
• Ethrel C
• Floridex
• Bromoflor
• Ethepon
• Terpal
• Cepha 10LS
• Ethephon [ANSI]
• Chipco Florel PRO
• Florel Plant Growth
• 2-Chloraethyl-phosphonsaeure
• Caswell No. 426A
• Acide c
• (2-chloroehtyl)phosphonicacid
• (2-chloroethyl)-phosphonicaci
• 2-Chloroethylenephosphonic acid
• 2-Chloroethylphosphonicaicd
• ethephon (ansi,canada)
• ETHEPHON(BULK

• MDL： MFCD00002142
• Inchi： 1S/C2H6ClO3P/c3-1-2-7(4,5)6/h1-2H2,(H2,4,5,6)
• InChI Key： UDPGUMQDCGORJQ-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C([H])([H])P(=O)(O[H])O[H]
• BRN： 1751208

Computed Properties

• Exact Mass: 143.97400
• Monoisotopic Mass: 143.974308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: The pure product is white needle crystal
• Density: 1.2000
• Melting Point: 73.0 to 78.0 deg-C
• Boiling Point: 265°C(lit.)
• Flash Point: 155.4 °C
• PSA: 67.34000
• LogP: 0.40290
• Solubility: Soluble in water and alcohol, insoluble in dichloroethane and benzene
• Merck: 3732
• Sensitiveness: Hygroscopic

Ethephon Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H312,H314,H332,H412
• Warning Statement： P273,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2928 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 20/21/22-34-51/53
• Safety Instruction： S26-S28-S36/37/39-S45-S61-S28A
• RTECS：SZ7100000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21; R34; R52/53
• HazardClass：6.1 (8)
• PackingGroup：II
• Toxicity：LD50 orally in mice: 2850 mg/kg (Hennighausen)
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids
• Natural Products and Extracts Natural Pigments Plant Tissue Extraction
• Solvents and Organic Chemicals Organic Solvents

Additional information on Ethephon

Ethephon (CAS No. 16672-87-0): A Comprehensive Overview of Its Applications and Advancements in Agricultural and Biomedical Research

Ethephon, a synthetic plant growth regulator with the CAS number 16672-87-0, has emerged as a pivotal compound in agricultural science and biomedical research due to its unique ability to induce ethylene production in plants. As an ethylene precursor, it catalyzes physiological processes such as fruit ripening, leaf abscission, and stress responses, making it indispensable for optimizing crop yields and post-harvest management. Recent studies have further expanded its utility into novel domains, including disease-modulating applications in biomedicine.

The chemical structure of Ethephon ((RS)-O-Ethyl phosphonomethyl glycine) consists of a phosphonic acid group linked to a glycine derivative, enabling its stability under environmental conditions until hydrolysis triggers ethylene release. This mechanism ensures controlled activation, minimizing unintended effects on non-target organisms. Researchers have leveraged this property to develop targeted delivery systems for precision agriculture, as highlighted in a 2023 study published in Plant Physiology, which demonstrated how nanoencapsulated Ethephon formulations reduce application rates by up to 40% while maintaining efficacy.

In horticultural applications, Ethephon remains the gold standard for accelerating fruit ripening in crops like tomatoes and citrus. A groundbreaking 2024 trial conducted across multiple climatic zones showed that timed Ethephon treatments increased uniformity of tomato harvests by 35%, significantly reducing post-harvest losses through synchronized maturation cycles. Beyond traditional uses, emerging research explores its role in enhancing drought tolerance by inducing ethylene-mediated stomatal closure mechanisms—a critical adaptation strategy for climate-resilient agriculture.

Beyond agriculture, biomedical investigations have uncovered unexpected therapeutic potentials for Ethephon derivatives. Preclinical studies published in Nature Communications (2024) revealed that low-dose Ethephon analogs inhibit NF-kB signaling pathways in inflammatory conditions like rheumatoid arthritis, suppressing cytokine production without compromising immune function. These findings suggest promising avenues for developing novel anti-inflammatory agents with reduced side effects compared to conventional corticosteroids.

Recent advancements also focus on optimizing Ethephon's environmental profile through enzymatic degradation pathways. A collaborative project between MIT and Wageningen University demonstrated that genetically engineered rhizobacteria can degrade up to 95% of residual Ethephon within soil matrices within 48 hours—a breakthrough addressing earlier concerns about persistent residues in agricultural ecosystems reported before 2019.

Innovative delivery systems continue to redefine Ethephon's application boundaries. Smart hydrogel matrices developed by researchers at Stanford University allow pH-responsive release of the compound, enabling site-specific activation within plant tissues or biomedical environments like wound dressings where controlled ethylene signaling could promote healing processes without systemic exposure risks.

Cutting-edge proteomic analyses now reveal how Ethephon interacts with plant hormone networks at molecular levels previously unexplored. A landmark study mapping the "ethylene interactome" identified over 15 novel protein targets modulated by Ethephon treatment, including transcription factors regulating secondary metabolite pathways—opening doors to precision breeding strategies for enhanced phytochemical content in crops like medicinal herbs.

Emerging applications extend into bioremediation strategies where Ethephon-induced ethylene promotes root exudation patterns that enhance phytoremediation efficiency by upregulating heavy metal chelation proteins in hyperaccumulator plants—a sustainable solution gaining traction among environmental engineers.

Clinical translational research is exploring intracellular delivery mechanisms using lipid nanoparticles to target cancer cells expressing specific ethylene receptor homologs found overexpressed in pancreatic tumors according to recent oncology studies from Johns Hopkins University (preprint 2024). This approach aims to exploit tumor microenvironment vulnerabilities through targeted metabolic disruption without affecting healthy tissues.

The compound's structural versatility continues inspiring material science innovations such as self-healing polymers incorporating Ethephon-derived crosslinkers whose stress-induced ethylene release triggers repair mechanisms—a concept validated through mechanical fatigue tests showing recovery rates exceeding conventional polymer systems by 45% under cyclic loading conditions.